Cas no 865246-81-7 (ethyl 2-(2Z)-2-{4-(dipropylsulfamoyl)benzoylimino}-6-methyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate)

Ethyl 2-(2Z)-2-{4-(dipropylsulfamoyl)benzoylimino}-6-methyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate is a specialized organic compound featuring a benzothiazole core integrated with a dipropylsulfamoylbenzoyl imino group. This structure imparts unique reactivity and potential applications in medicinal chemistry and material science. The compound’s conjugated system and sulfamoyl moiety enhance its binding affinity, making it a candidate for targeting specific biological pathways. Its ester functionality allows for further derivatization, offering flexibility in synthetic applications. The methyl-substituted benzothiazole ring contributes to stability while maintaining reactivity. This compound is suited for research in drug discovery, particularly in the development of enzyme inhibitors or receptor modulators, owing to its well-defined stereochemistry and functional group diversity.
ethyl 2-(2Z)-2-{4-(dipropylsulfamoyl)benzoylimino}-6-methyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate structure
865246-81-7 structure
Product Name:ethyl 2-(2Z)-2-{4-(dipropylsulfamoyl)benzoylimino}-6-methyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate
CAS No:865246-81-7
MF:C25H31N3O5S2
MW:517.660743951797
CID:5914507
PubChem ID:4594718
Update Time:2025-05-23

ethyl 2-(2Z)-2-{4-(dipropylsulfamoyl)benzoylimino}-6-methyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate Chemical and Physical Properties

Names and Identifiers

    • ethyl 2-(2Z)-2-{4-(dipropylsulfamoyl)benzoylimino}-6-methyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate
    • F1366-1748
    • (Z)-ethyl 2-(2-((4-(N,N-dipropylsulfamoyl)benzoyl)imino)-6-methylbenzo[d]thiazol-3(2H)-yl)acetate
    • ethyl 2-[(2Z)-2-{[4-(dipropylsulfamoyl)benzoyl]imino}-6-methyl-2,3-dihydro-1,3-benzothiazol-3-yl]acetate
    • AKOS024607337
    • ethyl 2-[2-[4-(dipropylsulfamoyl)benzoyl]imino-6-methyl-1,3-benzothiazol-3-yl]acetate
    • 865246-81-7
    • ethyl (Z)-2-(2-((4-(N,N-dipropylsulfamoyl)benzoyl)imino)-6-methylbenzo[d]thiazol-3(2H)-yl)acetate
    • 3(2H)-Benzothiazoleacetic acid, 2-[[4-[(dipropylamino)sulfonyl]benzoyl]imino]-6-methyl-, ethyl ester
    • Inchi: 1S/C25H31N3O5S2/c1-5-14-27(15-6-2)35(31,32)20-11-9-19(10-12-20)24(30)26-25-28(17-23(29)33-7-3)21-13-8-18(4)16-22(21)34-25/h8-13,16H,5-7,14-15,17H2,1-4H3
    • InChI Key: VAUXZCYRWVHZLT-UHFFFAOYSA-N
    • SMILES: S1C2=CC(C)=CC=C2N(CC(OCC)=O)C1=NC(=O)C1=CC=C(S(N(CCC)CCC)(=O)=O)C=C1

Computed Properties

  • Exact Mass: 517.17051344g/mol
  • Monoisotopic Mass: 517.17051344g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 11
  • Complexity: 859
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 130Ų

ethyl 2-(2Z)-2-{4-(dipropylsulfamoyl)benzoylimino}-6-methyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate Pricemore >>

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ethyl 2-(2Z)-2-{4-(dipropylsulfamoyl)benzoylimino}-6-methyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate Related Literature

Additional information on ethyl 2-(2Z)-2-{4-(dipropylsulfamoyl)benzoylimino}-6-methyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate

Ethyl 2-(2Z)-2-{4-(dipropylsulfamoyl)benzoylimino}-6-methyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate: A Comprehensive Overview

Ethyl 2-(2Z)-2-{4-(dipropylsulfamoyl)benzoylimino}-6-methyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate, with the CAS number 865246-81-7, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its intricate molecular structure, which includes a benzothiazole core and various substituents that contribute to its unique chemical properties.

The benzothiazole moiety in this compound is a key structural element, as it is known to exhibit antimicrobial activity and anticancer potential. Recent studies have explored the role of benzothiazole derivatives in drug development, particularly in targeting specific enzymes and pathways associated with diseases such as cancer and bacterial infections. The presence of the dipropylsulfamoyl group further enhances the compound's functionality by introducing sulfur-based interactions that can influence its bioavailability and stability.

Ethyl 2-(2Z)-2-{4-(dipropylsulfamoyl)benzoylimino}-6-methyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate has been synthesized through a series of multi-step reactions involving advanced organic chemistry techniques. Researchers have focused on optimizing the synthesis pathway to improve yield and purity, which are critical for its potential applications in pharmaceuticals and agrochemicals.

In terms of applications, this compound has shown promise in several areas. For instance, its ability to act as a precursor for more complex molecules makes it valuable in the construction of bioactive compounds. Additionally, the compound's stability under various conditions suggests its potential use in developing robust materials for industrial applications.

Recent advancements in computational chemistry have allowed for a deeper understanding of this compound's properties. Molecular modeling studies have revealed insights into its electronic structure and reactivity, providing a foundation for further experimental work. These studies highlight the importance of understanding the relationship between molecular structure and function in designing new compounds with desired properties.

Ethical considerations are also a critical aspect when working with such compounds. Ensuring safe handling practices and minimizing environmental impact are essential steps in their synthesis and application. Researchers are increasingly adopting green chemistry principles to develop sustainable methods for producing such compounds.

In conclusion, ethyl 2-(2Z)-2-{4-(dipropylsulfamoyl)benzoylimino}-6-methyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate represents a significant advancement in organic chemistry. Its unique structure and promising properties make it a valuable subject for further research across multiple disciplines.

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